Cas no 67088-76-0 (Methanone, di-1H-pyrazol-4-yl-)
67088-76-0 structure
Product Name:Methanone, di-1H-pyrazol-4-yl-
CAS No:67088-76-0
MF:C7H6N4O
MW:162.148740291595
CID:1719957
Update Time:2024-11-27
Methanone, di-1H-pyrazol-4-yl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, di-1H-pyrazol-4-yl-
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- Inchi: 1S/C7H6N4O/c12-7(5-1-8-9-2-5)6-3-10-11-4-6/h1-4H,(H,8,9)(H,10,11)
- InChI Key: LBMGETBRONLNLS-UHFFFAOYSA-N
- SMILES: C(C1=CNN=C1)(C1=CNN=C1)=O
Computed Properties
- Exact Mass: 162.05428
Experimental Properties
- Density: 1.465±0.06 g/cm3(Predicted)
- Melting Point: 319 °C
- Boiling Point: 505.7±25.0 °C(Predicted)
- PSA: 74.43
- pka: 10.81±0.50(Predicted)
Methanone, di-1H-pyrazol-4-yl- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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